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Compound of Interest

Compound Name: N2-Capryloyl lysine

CAS No.: 75383-80-1

Cat. No.: B1677609

Get Quote

Publish Comparison Guide: Hexagonal
Capryloyl Lysine Crystals
Executive Summary: The Structural Basis of
Sensory Performance
Nε-capryloyl-L-lysine (commercially known as Amihope® OL) represents a specific class of

amino acid-based functional powders. Unlike its longer-chain counterpart, Lauroyl Lysine

(Amihope® LL), the capryloyl variant (C8 chain) offers a distinct "lighter" sensory profile while

retaining the characteristic hexagonal platelet morphology that drives high lubricity and skin

adhesion.

This guide provides a technical deep-dive into the X-ray diffraction (XRD) signatures of these

crystals, correlating their atomic-level packing with macroscopic formulation performance. It is

designed for formulation scientists and structural biologists seeking to optimize drug delivery

vehicles or advanced cosmetic textures.
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Crystallographic Architecture & XRD Signatures
The "performance" of Capryloyl Lysine is not merely chemical but crystallographic. The

molecule self-assembles into a lamellar phase, where the alkyl chains drive hydrophobic

stacking and the lysine headgroups form a hydrogen-bonded network.

The Hexagonal Unit Cell
The term "hexagonal" refers to two distinct features:

Macroscopic Morphology: The crystals grow as flat, hexagonal platelets.

Sub-cell Packing: The alkyl chains and peptide bonds pack in a hexagonal or pseudo-

hexagonal arrangement within the layers.

XRD Pattern Analysis: Capryloyl (C8) vs. Lauroyl (C12)
The XRD pattern of N-acyl lysines is dominated by low-angle reflections corresponding to the

interlayer spacing (

-spacing).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Capryloyl Lysine
(C8)

Lauroyl Lysine
(C12)

Structural
Causality

Primary Peak (

)

Higher Angle (e.g.,

)

Lower Angle (e.g.,

)

Shorter C8 chain

results in a thinner

bilayer, reducing

-spacing (

).

Interlayer Spacing (

)

Smaller (

Å)

Larger (

Å)

Direct correlation to

alkyl chain length (4

carbon difference

5-6 Å bilayer

reduction).

Wide Angle Peaks Similar positions Similar positions

Corresponds to the

lateral packing of the

lysine headgroups (H-

bonding network),

which is conserved

across the series.

Sensory Correlate Light, Smooth Waxy, Rich

The shorter chain

allows for slightly

different shear

dynamics and

compressibility

between layers.

*Note: Exact d-spacing values depend on the degree of interdigitation and hydration state, but

the relative shift is constant.

Structural Logic Diagram
The following diagram illustrates how molecular structure dictates the XRD pattern and

resulting physical properties.
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Figure 1: Causal relationship between molecular assembly, XRD signatures, and functional

performance.

Comparative Performance Analysis
Organic vs. Inorganic Platelets
Capryloyl Lysine is often compared to inorganic texturizers like Talc or Mica. The XRD data

reveals why they perform differently.
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Parameter
Capryloyl Lysine
(Organic)

Talc / Mica
(Inorganic)

Performance
Implication

Crystal Bond Strength
Weak (Van der Waals

/ H-bonds)

Strong (Ionic /

Covalent)

Lysine crystals shear

(break) more easily

under pressure,

providing a "creamy"

rather than "gritty"

feel.

Surface Chemistry

Amphiphilic

(Hydrophobic chains +

Polar heads)

Hydrophilic (Silanol

groups)

Capryloyl lysine

adheres better to skin

(hydrophobic

interaction) and

resists sweat.

Friction Coefficient Very Low (0.1 - 0.2) Moderate (0.3 - 0.5)
Superior lubricity for

"gliding" formulations.

Biocompatibility High (Biodegradable)
Variable (Potential

impurities)

Ideal for drug delivery

and sensitive skin

applications.

The "Chain Length" Effect (C8 vs. C12)
While Lauroyl Lysine (C12) is the industry standard for "moist" feel, Capryloyl Lysine (C8) offers

a strategic alternative:

Solubility: C8 has slightly higher solubility/dispersibility in certain organic solvents than C12,

aiding in specific drug encapsulation processes.

Texture: The C8 crystal lattice is less "rigidly" hydrophobic, leading to a lighter, less occlusive

film on the skin.

Experimental Protocol: XRD Characterization
To validate the hexagonal phase of Capryloyl Lysine, precise XRD protocols are required to

avoid artifacts such as preferred orientation, which is common with plate-like crystals.
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Sample Preparation Workflow
Objective: Randomize crystal orientation to observe all lattice reflections.

Sieving: Pass the bulk powder through a 400-mesh sieve to break up large agglomerates.

Mounting:

Avoid: Standard flat-plate pressing (induces preferred orientation of (00l) planes).

Recommended:Back-loading or Capillary transmission mode.

Alternative: Mix with an amorphous filler (e.g., starch or gum arabic) in a 1:1 ratio to

disrupt alignment.

Measurement Parameters (Standard Lab Diffractometer)
Radiation source: Cu K

(

Å).

Voltage/Current: 40 kV / 40 mA.

Scan Range (

):

to

.

Critical Region:

(to capture the primary bilayer peak).

Step Size:

.
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Scan Speed:

/min (slow scan required for low-angle resolution).

Synthesis & Characterization Workflow
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Figure 2: Protocol for synthesis and structural validation of N-capryloyl lysine crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1677609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

